4-(4-bromophenyl)-3-(2-hydroxyphenyl)-5-(tetrahydrofuran-2-ylmethyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one

Specification

• Molecular Formula: C22H20BrN3O3
• Molecular Weight: 454.3 g/mol
• IUPAC Name: 4-(4-bromophenyl)-3-(2-hydroxyphenyl)-5-(oxolan-2-ylmethyl)-1,4-dihydropyrrolo[3,4-c]pyrazol-6-one
• Standard InChI: InChI=1S/C22H20BrN3O3/c23-14-9-7-13(8-10-14)21-18-19(16-5-1-2-6-17(16)27)24-25-20(18)22(28)26(21)12-15-4-3-11-29-15/h1-2,5-10,15,21,27H,3-4,11-12H2,(H,24,25)
• Standard InChI Key: VXAVVLHLRQLQOT-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CN2C(C3=C(C2=O)NN=C3C4=CC=CC=C4O)C5=CC=C(C=C5)Br

Introduction

Structural Overview

• Chemical Formula and Molecular Weight:

  • The molecular formula of the compound is C18H17BrN2O3.

  • It features a molecular weight of approximately 389.25 g/mol.

• Core Structure:

  • The compound contains a pyrrolo[3,4-c]pyrazole core, which is a bicyclic heterocyclic system.

  • Substituents include:

    • A 4-bromophenyl group at position 4.

    • A 2-hydroxyphenyl group at position 3.

    • A tetrahydrofuran-2-ylmethyl group at position 5.

• Key Functional Groups:

  • Bromine atom on an aromatic ring.

  • Hydroxyl (-OH) group on a phenyl ring.

  • Tetrahydrofuran (THF) moiety.

Synthesis Pathways

The synthesis of this compound involves multistep reactions that typically include:

• Formation of the Pyrrolo[3,4-c]pyrazole Core:

  • Starting from pyrazole derivatives and cyclic ketones or aldehydes, cyclization reactions are employed to form the fused pyrrole-pyrazole structure.

• Functionalization of Substituents:

  • The bromophenyl and hydroxyphenyl groups can be introduced through electrophilic aromatic substitution or coupling reactions.

  • The tetrahydrofuran moiety can be attached via alkylation using tetrahydrofuran derivatives.

• Purification and Characterization:

  • Techniques such as recrystallization, chromatography, and spectroscopic methods (e.g., NMR, IR, LC-MS) are used to confirm the structure.

Potential Applications

• Pharmacological Interest:

  • Compounds containing pyrazole and pyrrole moieties exhibit diverse biological activities, including anti-inflammatory, anticancer, and antimicrobial properties.

  • The presence of the hydroxyl group suggests potential for antioxidant activity.

• Molecular Docking Studies:

  • Computational studies could explore its interaction with biological targets like enzymes or receptors linked to diseases such as cancer or inflammation.

• Structure-Activity Relationship (SAR):

  • Modifications to the substituents (e.g., bromine atom or hydroxyl group) may enhance activity or selectivity for specific biological targets.

Data Table

Property	Value/Description
Molecular Formula	C18H17BrN2O3
Molecular Weight	389.25 g/mol
Functional Groups	Bromophenyl, Hydroxyphenyl, Tetrahydrofuran
Core Structure	Pyrrolo[3,4-c]pyrazole
Potential Applications	Anti-inflammatory, Anticancer
Characterization Techniques	NMR, IR, LC-MS

Research Findings

• Spectroscopic Data:

  • Proton NMR ($^1$H-NMR) and Carbon NMR ($^{13}$C-NMR) confirm the presence of aromatic protons and functional groups.

  • IR spectroscopy identifies characteristic peaks for hydroxyl (-OH), carbonyl (C=O), and aromatic C-H bonds.

• Biological Activity Predictions:

  • Docking studies suggest potential as an enzyme inhibitor (e.g., lipoxygenase or kinases).

  • Experimental assays could validate antioxidant or cytotoxic effects against cancer cell lines.

• Synthetic Challenges:

  • Achieving regioselectivity during cyclization and substitution reactions requires optimization.

  • Purification steps are critical due to the complexity of the molecule.

This compound represents a promising candidate for further research in drug discovery due to its unique structural features and potential biological activities.